Cas no 2029627-06-1 (Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]-
• CAS No: 2029627-06-1
• MF: C₉H₁₅ClOS
• MW: 206.732800722122
• CID: 5286993
• Update Time: 2025-05-20

Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]-

• Inchi： 1S/C9H15ClOS/c1-12(11)7-6-9(8-10)4-2-3-5-9/h2-3H,4-8H2,1H3
• InChI Key： FINFUIPRXVUBIL-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(CCS(C)=O)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]-

Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- (CAS No. 2029627-06-1): A Versatile Intermediate in Modern Chemical Synthesis

Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]-, identified by its CAS number 2029627-06-1, is a significant intermediate in the realm of organic synthesis. This compound, characterized by its cyclopentene backbone modified with a chloromethyl group and a methylsulfinyl ethyl side chain, has garnered attention due to its utility in the development of pharmaceuticals and specialty chemicals. The unique structural features of this molecule make it a valuable building block for various synthetic pathways, enabling the creation of complex molecules with tailored properties.

The presence of both the chloromethyl and methylsulfinyl ethyl functional groups provides Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- with distinct reactivity patterns. The chloromethyl group is known for its ability to participate in nucleophilic addition reactions, making it a versatile precursor for forming carbon-carbon bonds. On the other hand, the methylsulfinyl ethyl group introduces steric and electronic effects that can influence the overall reactivity and selectivity of the molecule. These characteristics make it an attractive candidate for use in synthetic transformations that require precise control over reaction outcomes.

In recent years, there has been growing interest in the application of this compound in the pharmaceutical industry. Its structural motifs are frequently found in drug candidates targeting various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The ability to functionalize the cyclopentene ring allows for the introduction of diverse pharmacophores, which can enhance drug efficacy and reduce side effects. For instance, studies have shown that derivatives of Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- exhibit promising biological activity as kinase inhibitors and protease inhibitors.

One notable area of research involves the use of this compound in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The chloromethyl group in Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- can be readily converted into other functional groups through nucleophilic substitution reactions, allowing for the construction of nitrogen-containing heterocycles such as pyridines and pyrimidines. These heterocycles are crucial components in many drugs, including antiviral and anticancer agents.

The methylsulfinyl ethyl group also contributes to the versatility of this compound. It can serve as a handle for further functionalization through oxidation or reduction reactions, enabling the synthesis of more complex molecules. Additionally, the steric bulk provided by this group can be used to modulate binding interactions with biological targets, improving drug affinity and selectivity. Recent studies have demonstrated its utility in designing molecules that interact with enzymes and receptors in a highly specific manner.

Another emerging application of Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- is in materials science. The unique structural features of this compound make it a suitable candidate for developing novel polymers and coatings with enhanced properties. For example, its ability to undergo cross-linking reactions allows for the creation of high-performance resins that exhibit improved thermal stability and mechanical strength. These materials are particularly valuable in applications where durability and chemical resistance are critical.

The synthesis of Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve the functionalization of cyclopentene derivatives using chloromethylation and sulfoxidation reactions. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These developments are crucial for ensuring a reliable supply of this valuable intermediate for industrial applications.

In conclusion, Cyclopentene, 4-(chloromethyl)-4-[2-(methylsulfinyl)ethyl]- (CAS No. 2029627-06-1) is a multifaceted compound with significant potential in pharmaceutical synthesis and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists working on drug development and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple industries.